Cas no 1416351-78-4 (1,1,1-Trifluoro-4-methyl-2-pentylisocyanate)

• Product Name: 1,1,1-Trifluoro-4-methyl-2-pentylisocyanate
• CAS No: 1416351-78-4
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 4597585
• Update Time: 2022-07-26

1,1,1-Trifluoro-4-methyl-2-pentylisocyanate Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-2-isocyanato-4-methylpentane
• 1,1,1-Trifluoro-4-methyl-2-pentylisocyanate

• Inchi： 1S/C7H10F3NO/c1-5(2)3-6(11-4-12)7(8,9)10/h5-6H,3H2,1-2H3
• InChI Key： KDEXWYJRBVYGSZ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(N=C=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4